Cas no 2308479-89-0 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidopentanoic acid)

• Product Name: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidopentanoic acid
• CAS No: 2308479-89-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5894632
• PubChem ID: 165534507
• Update Time: 2025-06-13

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidopentanoic acid
• (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylhex-4-enamido]pentanoic acid
• 2308479-89-0
• EN300-1576021

• Inchi： 1S/C27H32N2O5/c1-4-18(15-25(30)31)28-26(32)24(14-13-17(2)3)29-27(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-13,18,23-24H,4,14-16H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)/t18-,24?/m1/s1
• InChI Key： QMAJFKMNHFUTFO-QFADGXAASA-N
• SMILES： O(C(NC(C(N[C@@H](CC(=O)O)CC)=O)C/C=C(\C)/C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidopentanoic acid

Recent Advances in the Study of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidopentanoic acid (CAS: 2308479-89-0)

The compound (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidopentanoic acid (CAS: 2308479-89-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pentanoic acid moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have explored its utility as a building block for novel therapeutic agents, leveraging its stability and reactivity under controlled conditions.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its orthogonality in protecting amino acids during peptide assembly, and the incorporation of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidopentanoic acid has been shown to enhance the efficiency of peptide chain elongation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound could significantly reduce side reactions, such as epimerization, thereby improving the purity and yield of synthetic peptides. The study also highlighted its compatibility with automated synthesis platforms, making it a valuable tool for high-throughput peptide production.

In addition to its applications in peptide synthesis, recent investigations have explored the pharmacological potential of derivatives of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidopentanoic acid. A preprint article from BioRxiv (2024) reported that certain analogs of this compound exhibit moderate inhibitory activity against proteases involved in inflammatory pathways. These findings suggest its potential as a scaffold for developing anti-inflammatory agents, although further in vivo studies are required to validate these effects. The structural flexibility of the molecule allows for modifications that can fine-tune its biological activity, offering a versatile platform for drug discovery.

Another notable advancement is the use of this compound in the development of targeted drug delivery systems. Researchers at the University of Cambridge have recently utilized (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidopentanoic acid as a linker molecule in antibody-drug conjugates (ADCs). The study, published in ACS Chemical Biology (2023), demonstrated that the compound's stability under physiological conditions and its ability to undergo controlled cleavage make it an ideal candidate for conjugating cytotoxic payloads to monoclonal antibodies. This approach has shown enhanced tumor specificity and reduced off-target effects in preclinical models, paving the way for potential clinical applications.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidopentanoic acid. A recent review in Organic Process Research & Development (2024) highlighted the need for optimized synthetic routes to improve yield and reduce production costs. Additionally, the compound's stability under long-term storage conditions requires further investigation to ensure its viability in industrial applications. Collaborative efforts between academia and industry are expected to address these challenges in the coming years.

In conclusion, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhex-4-enamidopentanoic acid (CAS: 2308479-89-0) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug development, and targeted delivery systems underscore its potential to contribute to advancements in therapeutic interventions. Ongoing research and technological innovations are likely to further expand its utility, solidifying its role as a key player in the field.